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Compound of Interest

4'-Trifluoromethyl-biphenyl-4-
Compound Name:
carbaldehyde

Cat. No.: B1304075

For Researchers, Scientists, and Drug Development Professionals

Molecular Weight: 250.22 g/mol

This technical guide provides a comprehensive overview of 4'-Trifluoromethyl-biphenyl-4-
carbaldehyde, a key building block in the fields of medicinal chemistry, materials science, and
organic synthesis. This document details its physicochemical properties, a representative
synthetic protocol, and its applications in contemporary research and development.

Physicochemical Properties

4'-Trifluoromethyl-biphenyl-4-carbaldehyde is a solid, typically appearing as a white to light
yellow powder or crystalline substance.[1] Its biphenyl core, functionalized with an electron-
withdrawing trifluoromethyl group and a reactive aldehyde moiety, imparts unique
characteristics beneficial for various applications.[2]
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Property Value Reference

Molecular Formula C14HoF30 [2][3]

Molecular Weight 250.22 g/mol [2][3]
White to light yellow

Appearance [1]
powder/crystal

Melting Point 74.0-78.0 °C [1]
Soluble in organic solvents

- (e.g., dichloromethane,

Solubility o o [3]
ethanol); limited solubility in
water.

CAS Number 90035-34-0 [4]
4'-(Trifluoromethyl)-[1,1'-
biphenyl]-4-carboxaldehyde, 4-

Synonyms [4- [3]
(Trifluoromethyl)phenyllbenzal
dehyde

Storage and Handling: This compound is noted to be air-sensitive and should be stored under

an inert atmosphere in a cool, dark, and well-ventilated area.[4][5] It is classified as a skin and

eye irritant and may cause respiratory irritation.[5] Standard laboratory safety protocols should

be followed during handling.

Synthesis via Suzuki-Miyaura Cross-Coupling

The primary synthetic route to 4'-Trifluoromethyl-biphenyl-4-carbaldehyde is the palladium-

catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful C-C bond-forming reaction

allows for the efficient coupling of an aryl halide with an arylboronic acid.

Experimental Protocol: A Representative Synthesis

This protocol describes the synthesis of 4'-Trifluoromethyl-biphenyl-4-carbaldehyde from 4-

bromobenzaldehyde and 4-(trifluoromethyl)phenylboronic acid.
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Materials:

4-bromobenzaldehyde (1.0 equiv)

o 4-(trifluoromethyl)phenylboronic acid (1.2 equiv)

o Palladium(ll) acetate [Pd(OAc)z] (0.02 equiv)

o Triphenylphosphine [PPhs] (0.08 equiv)

e Potassium carbonate (K2COs) (2.0 equiv)

e Toluene

e Ethanol

e Deionized water

o Ethyl acetate

e Brine

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

Procedure:

o Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 4-bromobenzaldehyde, 4-(trifluoromethyl)phenylboronic acid, and
potassium carbonate.

o Catalyst Addition: Add palladium(ll) acetate and triphenylphosphine to the flask.

 Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen)
three times.

e Solvent Addition: Under the inert atmosphere, add a degassed mixture of toluene, ethanol,
and deionized water (e.g., in a 5:2:2 ratio).
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Reaction Execution: Heat the reaction mixture to 90 °C with vigorous stirring.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The
reaction is typically complete within 4-12 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with ethyl acetate and water.

Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the
agueous layer with ethyl acetate.

Washing and Drying: Combine the organic layers and wash with brine. Dry the combined
organic layer over anhydrous magnesium sulfate.

Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify
the crude product by flash column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of hexane and ethyl acetate) to afford 4'-Trifluoromethyl-biphenyl-
4-carbaldehyde.
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Reaction Setup

Reaction ‘Work-up & Purification

Add Catalyst
Pd(OAC)2,
PPhs

Add Solvents:
Toluene, Ethanol, Water

de,
oronic acid,

IR 4-Trifluoromethyl-
biphenyl-4-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Cross_Coupling_with_Fmoc_Protected_Arylphenylalanines.pdf
https://www.researchgate.net/publication/291386523_Synthesis_and_Pharmacological_Evaluation_of_Trifluoromethyl_Containing_4-2-Pyrimidinylaminobenzamides_as_Hedgehog_Signaling_Pathway_Inhibitors
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_Reactions_Involving_4_Bromo_2_hydroxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_of_4_Hexyloxy_benzaldehyde_with_Arylboronic_Acids.pdf
https://www.beilstein-journals.org/bjoc/articles/4/13
https://www.beilstein-journals.org/bjoc/articles/4/13
https://www.benchchem.com/product/b1304075#4-trifluoromethyl-biphenyl-4-carbaldehyde-molecular-weight
https://www.benchchem.com/product/b1304075#4-trifluoromethyl-biphenyl-4-carbaldehyde-molecular-weight
https://www.benchchem.com/product/b1304075#4-trifluoromethyl-biphenyl-4-carbaldehyde-molecular-weight
https://www.benchchem.com/product/b1304075#4-trifluoromethyl-biphenyl-4-carbaldehyde-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

